![molecular formula C18H22N8O5 B10902204 N'-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide](/img/structure/B10902204.png)
N'-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide
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Overview
Description
N’-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide is a chemical compound that belongs to the class of 1,3,5-triazine derivatives. These compounds are known for their diverse biological activities, including antitumor, antimicrobial, antiviral, anti-inflammatory, and fungicidal properties . The presence of morpholine rings and a nitrobenzohydrazide moiety in its structure contributes to its unique chemical and biological characteristics.
Preparation Methods
The synthesis of N’-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide typically involves the following steps:
Starting Materials: The synthesis begins with cyanuric chloride, which is reacted with morpholine to introduce the morpholinyl groups at the 4 and 6 positions of the triazine ring.
Formation of the Triazine Core: The intermediate product is then reacted with 4-nitrobenzohydrazide to form the final compound.
Reaction Conditions: The reactions are usually carried out in an organic solvent such as dichloromethane or acetonitrile, under controlled temperature and pH conditions.
Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.
Chemical Reactions Analysis
N’-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under specific conditions using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The morpholinyl groups can be substituted with other nucleophiles under appropriate conditions.
Hydrolysis: The hydrazide moiety can undergo hydrolysis to form corresponding carboxylic acids and amines.
Common reagents used in these reactions include hydrogen gas, catalysts like palladium on carbon, and nucleophiles such as amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
N’-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Industry: It is used in the development of new materials with specific chemical and physical properties.
Mechanism of Action
The mechanism of action of N’-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide involves its interaction with molecular targets such as DNA and enzymes. The compound can bind to DNA, potentially inhibiting its replication and transcription processes. Additionally, it can inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways that regulate cell growth and proliferation .
Comparison with Similar Compounds
N’-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide can be compared with other 1,3,5-triazine derivatives such as:
Altretamine: Known for its antitumor activity, altretamine is used in cancer therapy.
Tretamine: Another antitumor agent, tretamine is used in chemotherapy.
Tetrazole-containing 1,3,5-triazines: These compounds exhibit a broad range of biological activities, including antimicrobial and antiviral properties.
The uniqueness of N’-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]-4-nitrobenzohydrazide lies in its specific combination of morpholine rings and a nitrobenzohydrazide moiety, which imparts distinct chemical and biological properties.
Properties
Molecular Formula |
C18H22N8O5 |
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Molecular Weight |
430.4 g/mol |
IUPAC Name |
N'-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-4-nitrobenzohydrazide |
InChI |
InChI=1S/C18H22N8O5/c27-15(13-1-3-14(4-2-13)26(28)29)22-23-16-19-17(24-5-9-30-10-6-24)21-18(20-16)25-7-11-31-12-8-25/h1-4H,5-12H2,(H,22,27)(H,19,20,21,23) |
InChI Key |
GNXMXJGDTOMXQV-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1C2=NC(=NC(=N2)NNC(=O)C3=CC=C(C=C3)[N+](=O)[O-])N4CCOCC4 |
Origin of Product |
United States |
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